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Compound of Interest

Compound Name: 1,2,6-Trichloronaphthalene

Cat. No.: B15369108 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,2,6-Trichloronaphthalene is a specific congener of the polychlorinated naphthalenes

(PCNs), a group of 75 chlorinated aromatic hydrocarbons.[1] Historically, PCNs were utilized in

a variety of industrial applications, including as dielectrics in capacitors, flame retardants, and

additives in lubricants, due to their chemical and thermal stability.[1][2] However, their

persistence in the environment, potential for bioaccumulation, and toxicological effects have led

to a significant decline in their production and use since the 1970s and 1980s.[1] This guide

provides a detailed overview of the technical information available for the 1,2,6-
trichloronaphthalene isomer.

Chemical Identity
IUPAC Name: 1,2,6-Trichloronaphthalene

CAS Number: 51570-44-6 (Note: Some databases list the CAS number as "Not Available."

[3])

Physicochemical Properties
Quantitative data for 1,2,6-trichloronaphthalene is limited. The following table summarizes

available experimental and predicted data.
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Property Value Source

Molecular Formula C₁₀H₅Cl₃ -

Molecular Weight 231.51 g/mol [4]

Melting Point 78 °C [5]

Boiling Point Not Available [3]

Water Solubility 0.00035 g/L (Predicted) [3]

LogP (Octanol-Water Partition

Coefficient)
5.24 (Predicted) [3]

Synthesis and Analysis
Synthesis
The industrial production of PCNs typically involves the direct chlorination of molten

naphthalene.[6] This process generally results in a mixture of various congeners. A specific,

detailed experimental protocol for the targeted synthesis of 1,2,6-trichloronaphthalene is not

readily available in the reviewed literature.

Analytical Methods
The analysis of 1,2,6-trichloronaphthalene, often as part of a broader analysis of PCN

congeners, is typically performed using high-resolution gas chromatography coupled with mass

spectrometry (GC/MS).[7][8]

Experimental Protocol: General GC/MS Method for PCN Analysis

This protocol is a generalized procedure based on common practices for the analysis of

polychlorinated naphthalenes in environmental or biological samples.

Sample Preparation:

Extraction: The sample (e.g., soil, sediment, tissue) is extracted with an organic solvent

such as a hexane/acetone mixture.
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Cleanup: The extract is purified to remove interfering compounds. This is often achieved

using column chromatography with adsorbents like silica gel or alumina.

GC/MS Analysis:

Gas Chromatograph (GC): A capillary column with a non-polar stationary phase is typically

used to separate the different PCN congeners.

Mass Spectrometer (MS): The separated compounds are ionized, and the mass-to-charge

ratio of the resulting ions is measured. This allows for the identification and quantification

of 1,2,6-trichloronaphthalene based on its specific mass spectrum and retention time.

Isotope dilution techniques are often employed for accurate quantification.[7]

Toxicological Information
Polychlorinated naphthalenes, particularly the higher chlorinated congeners, are known to

exhibit toxicity similar to that of dioxins.[9] This toxicity is primarily mediated through the

activation of the aryl hydrocarbon receptor (AhR).[10]

Aryl Hydrocarbon Receptor (AhR) Signaling Pathway
The binding of dioxin-like compounds, including certain PCN congeners, to the AhR initiates a

cascade of events leading to changes in gene expression that can result in various toxic

effects.
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Caption: Aryl Hydrocarbon Receptor (AhR) signaling pathway activated by PCNs.

Biotransformation
While a specific metabolic pathway for 1,2,6-trichloronaphthalene has not been detailed, the

biotransformation of naphthalenes and other chlorinated hydrocarbons generally proceeds

through oxidation, followed by conjugation to facilitate excretion. The following diagram

illustrates a probable metabolic pathway.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b15369108?utm_src=pdf-body-img
https://www.benchchem.com/product/b15369108?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15369108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Probable Biotransformation of 1,2,6-Trichloronaphthalene
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Caption: A probable metabolic pathway for 1,2,6-trichloronaphthalene.

Experimental Workflow
The following diagram outlines a typical workflow for the analysis of 1,2,6-
trichloronaphthalene in an environmental sample.
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Experimental Workflow for 1,2,6-Trichloronaphthalene Analysis

Sample Collection
(e.g., Soil, Water, Air)

Solvent Extraction

Column Chromatography
(Silica Gel/Alumina)

Solvent Evaporation

GC/MS Analysis

Data Processing and
Quantification

Reporting of Results

Click to download full resolution via product page

Caption: A typical workflow for the analysis of 1,2,6-trichloronaphthalene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15369108?utm_src=pdf-custom-synthesis
https://www.industrialchemicals.gov.au/sites/default/files/Polychlorinated%20Naphthalenes.pdf
https://www.coastalwiki.org/wiki/Polychlorinated_naphthalenes
https://contaminantdb.ca/contaminants/CHEM046091
https://www.lookchem.com/casno55720-39-3.html
https://www.epa.gov/sites/default/files/2019-03/documents/ambient-wqc-chlorinatednaphthalene-1980.pdf
https://en.wikipedia.org/wiki/1-Chloronaphthalene
https://pubmed.ncbi.nlm.nih.gov/25151234/
https://pubmed.ncbi.nlm.nih.gov/25151234/
https://www.researchgate.net/publication/225868234_Quantification_of_chlorinated_naphthalenes_with_GC-MS_using_the_molar_response_of_electron_impact_ionization
https://www.inchem.org/documents/cicads/cicads/cicad34.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC9039345/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9039345/
https://www.benchchem.com/product/b15369108#1-2-6-trichloronaphthalene-cas-number-and-iupac-name
https://www.benchchem.com/product/b15369108#1-2-6-trichloronaphthalene-cas-number-and-iupac-name
https://www.benchchem.com/product/b15369108#1-2-6-trichloronaphthalene-cas-number-and-iupac-name
https://www.benchchem.com/product/b15369108#1-2-6-trichloronaphthalene-cas-number-and-iupac-name
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15369108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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